Cas no 908833-98-7 (Ethyl 3-bromo-6-methylpyrazine-2-carboxylate)

• Product Name: Ethyl 3-bromo-6-methylpyrazine-2-carboxylate
• CAS No: 908833-98-7
• MF: C₈H₉BrN₂O₂
• MW: 245.073261022568
• CID: 4823440
• Update Time: 2025-05-19

Ethyl 3-bromo-6-methylpyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-6-methylpyrazine-2-carboxylate
• 3-Bromo-6-methyl-pyrazine-2-carboxylic acid ethyl ester

• Inchi： 1S/C8H9BrN2O2/c1-3-13-8(12)6-7(9)10-4-5(2)11-6/h4H,3H2,1-2H3
• InChI Key： OHQCPPIPAGXVQD-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)OCC)=NC(C)=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• XLogP3: 1.8
• Topological Polar Surface Area: 52.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines Pyrazine carboxylic acids and derivatives

Additional information on Ethyl 3-bromo-6-methylpyrazine-2-carboxylate

Ethyl 3-bromo-6-methylpyrazine-2-carboxylate: A Comprehensive Overview

Ethyl 3-bromo-6-methylpyrazine-2-carboxylate, with the CAS number 908833-98-7, is a fascinating compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound belongs to the class of pyrazine derivatives, which are known for their unique electronic properties and versatile applications. The structure of Ethyl 3-bromo-6-methylpyrazine-2-carboxylate features a pyrazine ring with a bromine atom at position 3, a methyl group at position 6, and an ethyl carboxylate group at position 2. These substituents contribute to its distinct chemical reactivity and physical properties.

The synthesis of Ethyl 3-bromo-6-methylpyrazine-2-carboxylate typically involves multi-step organic reactions, including nucleophilic substitutions and condensation reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of such compounds. For instance, researchers have explored the use of transition metal catalysts to facilitate the formation of the pyrazine ring system, thereby improving yield and purity. These developments underscore the importance of Ethyl 3-bromo-6-methylpyrazine-2-carboxylate as a valuable intermediate in organic synthesis.

Ethyl 3-bromo-6-methylpyrazine-2-carboxylate exhibits interesting electronic properties due to its conjugated pyrazine system. The presence of electron-withdrawing groups, such as the bromine atom and carboxylate ester, enhances the compound's ability to participate in π-electron interactions. This makes it a promising candidate for applications in optoelectronic materials, such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Recent studies have demonstrated that incorporating Ethyl 3-bromo-6-methylpyrazine-2-carboxylate into polymer blends can significantly improve their charge transport properties, paving the way for its use in advanced electronic devices.

In addition to its electronic applications, Ethyl 3-bromo-6-methylpyrazine-2-carboxylate has shown potential in medicinal chemistry. The compound's ability to act as a ligand in metalloenzyme models has been explored, suggesting its role in drug design and development. Researchers have also investigated its anti-inflammatory and antioxidant properties, which could lead to novel therapeutic agents. These findings highlight the versatility of Ethyl 3-bromo-6-methylpyrazine-2-carboxylate across multiple scientific disciplines.

From a structural standpoint, Ethyl 3-bromo-6-methylpyrazine-2-carboxylate's molecular geometry plays a crucial role in its reactivity. The steric effects introduced by the methyl and ethoxy groups influence both its stability and reactivity under various reaction conditions. Computational studies using density functional theory (DFT) have provided insights into the compound's electronic structure, further enhancing our understanding of its behavior in different chemical environments.

Looking ahead, Ethyl 3-bromo-6-methylpyrazine-2-carboxylate is poised to play an increasingly important role in both academic research and industrial applications. Its unique combination of structural features and functional groups makes it an ideal candidate for exploring new chemical reactions and material properties. As research continues to uncover its full potential, this compound will undoubtedly contribute to advancements in fields ranging from electronics to pharmacology.